Cas no 2137598-95-7 (Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl-)
Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl-
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- Inchi: 1S/C10H19BrO/c1-3-4-5-10(8-11)6-9(2)7-12-10/h9H,3-8H2,1-2H3
- InChI Key: IIASOXVZURDPKQ-UHFFFAOYSA-N
- SMILES: O1CC(C)CC1(CBr)CCCC
Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679113-0.05g |
2-(bromomethyl)-2-butyl-4-methyloxolane |
2137598-95-7 | 0.05g |
$1261.0 | 2023-03-11 | ||
| Enamine | EN300-679113-0.1g |
2-(bromomethyl)-2-butyl-4-methyloxolane |
2137598-95-7 | 0.1g |
$1320.0 | 2023-03-11 | ||
| Enamine | EN300-679113-0.25g |
2-(bromomethyl)-2-butyl-4-methyloxolane |
2137598-95-7 | 0.25g |
$1381.0 | 2023-03-11 | ||
| Enamine | EN300-679113-0.5g |
2-(bromomethyl)-2-butyl-4-methyloxolane |
2137598-95-7 | 0.5g |
$1440.0 | 2023-03-11 | ||
| Enamine | EN300-679113-1.0g |
2-(bromomethyl)-2-butyl-4-methyloxolane |
2137598-95-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-679113-2.5g |
2-(bromomethyl)-2-butyl-4-methyloxolane |
2137598-95-7 | 2.5g |
$2940.0 | 2023-03-11 | ||
| Enamine | EN300-679113-5.0g |
2-(bromomethyl)-2-butyl-4-methyloxolane |
2137598-95-7 | 5.0g |
$4349.0 | 2023-03-11 | ||
| Enamine | EN300-679113-10.0g |
2-(bromomethyl)-2-butyl-4-methyloxolane |
2137598-95-7 | 10.0g |
$6450.0 | 2023-03-11 |
Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl-
Compound CAS No. 2137598-95-7: Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl-
Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl- (CAS No. 2137598-95-7) is a complex organic compound with a unique structure that combines a furan ring system with substituents that confer distinct chemical properties. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research. The furan core of the molecule provides a platform for further functionalization, while the bromomethyl and butyltetrahydro groups introduce additional complexity and reactivity.
Recent studies have focused on the synthesis and characterization of this compound, particularly its stability under different conditions and its reactivity in various chemical reactions. Researchers have explored its potential as a precursor for more advanced materials, such as polymers or nanoparticles. The butyltetrahydro group, in particular, has been shown to influence the compound's solubility and thermal stability, making it a promising candidate for high-performance materials.
The bromomethyl substituent in Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl- plays a crucial role in its reactivity. Bromine is known for its electrophilic properties, which can facilitate nucleophilic substitutions or additions in organic reactions. This makes the compound versatile in synthetic chemistry, enabling the creation of derivatives with tailored functionalities. For instance, the bromine atom can be replaced with other groups to modify the compound's electronic properties or enhance its biocompatibility.
One of the most exciting developments involving this compound is its application in drug delivery systems. The tetrahydrofuran ring system has been shown to exhibit biocompatibility and controlled release properties, making it ideal for encapsulating therapeutic agents. Researchers have demonstrated that Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl- can serve as a scaffold for designing drug carriers with enhanced stability and targeted delivery capabilities.
In addition to its practical applications, this compound has also been studied for its electronic properties. The combination of the furan ring and the alkyl substituents creates a molecule with interesting conjugation patterns and redox characteristics. These properties have led to investigations into its potential use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Preliminary results suggest that the compound could be a viable candidate for next-generation electronic materials.
The synthesis of Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl- involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the tetrahydrofuran ring through catalytic hydrogenation and subsequent alkylation to introduce the bromomethyl group. Recent advancements in catalytic methods have improved the yield and purity of this synthesis pathway, making it more feasible for large-scale production.
Another area of interest is the environmental impact of this compound. Researchers have conducted toxicity studies to assess its safety for industrial and medical applications. Initial findings indicate that Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl- exhibits low toxicity under standard conditions, which is promising for its use in biodegradable materials or eco-friendly products.
In conclusion, Furan, 2-(bromomethyl)-2-butyltetrahydro-4-methyl- (CAS No. 2137598-95-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development. As new studies emerge, this compound is expected to play an increasingly important role in advancing materials science and pharmaceutical innovation.
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